Cas no 1974329-41-3 (1-(3-Thienyl)-1H-pyrazole-4-boronic Acid)

• Product Name: 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid
• CAS No: 1974329-41-3
• MF: C₇H₇BN₂O₂S
• MW: 194.018679857254
• MDL: MFCD21099655
• CID: 4710086
• PubChem ID: 66521621
• Update Time: 2025-06-10

1-(3-Thienyl)-1H-pyrazole-4-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid
• SY253740
• (1-thiophen-3-ylpyrazol-4-yl)boronic acid
• (1-(Thiophen-3-yl)-1H-pyrazol-4-yl)boronic acid
• 1-(3-Thienyl)-1H-pyrazole-4-boronicAcid
• AC8893
• AKOS015947556
• (1-(Thiophen-3-yl)-1H-pyrazol-4-yl)boronicacid
• 1974329-41-3
• MFCD21099655
• 1-(THIOPHEN-3-YL)PYRAZOL-4-YLBORONIC ACID

• MDL： MFCD21099655
• Inchi： 1S/C7H7BN2O2S/c11-8(12)6-3-9-10(4-6)7-1-2-13-5-7/h1-5,11-12H
• InChI Key： KOLOFOFHBUHETN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 194.0321288 g/mol
• Monoisotopic Mass: 194.0321288 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.02
• Topological Polar Surface Area: 86.5

Additional information on 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid

1-(3-Thienyl)-1H-pyrazole-4-boronic Acid (CAS No. 1974329-41-3): A Promising Compound in Pharmaceutical Research

1-(3-Thienyl)-1H-pyrazole-4-boronic Acid (CAS No. 1974329-41-3) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This boronic acid derivative, characterized by its unique thienyl and pyrazole moieties, has garnered significant attention due to its potential applications in drug discovery and development.

The molecular structure of 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid is composed of a thienyl ring, a pyrazole ring, and a boronic acid functional group. The thienyl ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, further enhances the compound's reactivity and biological activity. The boronic acid group, known for its ability to form stable complexes with various functional groups, makes this compound an excellent candidate for click chemistry reactions and bioconjugation studies.

In recent years, 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as a building block in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid-derived compounds with potent anti-cancer activity. These compounds were found to selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells.

Beyond cancer research, 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid has also shown promise in the treatment of neurological disorders. A recent study published in the Journal of Neurochemistry highlighted the ability of this compound to modulate specific neurotransmitter receptors, which could lead to new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of the thienyl and pyrazole moieties provides a scaffold that can be readily modified to optimize binding affinity and selectivity for these receptors.

The versatility of 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid extends to its use in bioconjugation reactions. The boronic acid group can form stable complexes with hydroxyl groups on biomolecules such as proteins and carbohydrates. This property makes it an attractive candidate for developing targeted drug delivery systems and diagnostic tools. For example, researchers at the University of California, San Francisco, have utilized this compound to create bioconjugates that can specifically target cancer cells, thereby enhancing the efficacy and reducing the side effects of chemotherapy.

In addition to its direct therapeutic applications, 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid has also been explored as a ligand in metal-catalyzed reactions. The boronic acid group can coordinate with transition metals such as palladium and copper, facilitating cross-coupling reactions that are crucial in organic synthesis. This property has been leveraged to develop efficient synthetic routes for complex molecules with pharmaceutical relevance.

The safety profile of 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid

In conclusion, 1-(3-Thienyl)-1H-pyrazole-4-boronic Acid